1,3-benzodioxol-5-yl[[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl](methyl)amino]acetic acid

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-2-[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl-methylamino]acetic acid
• InChI: InChI=1S/C15H17N3O5/c1-3-13-16-12(17-23-13)7-18(2)14(15(19)20)9-4-5-10-11(6-9)22-8-21-10/h4-6,14H,3,7-8H2,1-2H3,(H,19,20)
• InChI Key: HPUSGRDKXDVDRD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)CN(C)C(C2=CC3=C(C=C2)OCO3)C(=O)O
• Molecular Formula: C15H17N3O5
• Molecular Weight: 319.31 g/mol

Description

The compound "1,3-benzodioxol-5-yl[(5-ethyl-1,2,4-oxadiazol-3-yl)methylamino]acetic acid" is an organic molecule with potential interest in various fields of chemical research. This detailed information aims to explore the synthesis, structural analysis, and chemical properties of this compound, based on available scientific research.

Synthesis Analysis

The synthesis of similar compounds, particularly those involving 1,3,4-oxadiazole and benzodioxol moieties, typically involves multi-step chemical reactions, including acylation, cyclization, and condensation steps. For instance, synthesis approaches for related oxadiazole derivatives have involved reactions such as Fischer esterification, followed by ring closure with carbon disulfide in alcoholic base to achieve 1,3,4-oxadiazole structures (Siddiqui et al., 2017). These methods highlight the complexity and the need for precise conditions in synthesizing such compounds.

Molecular Structure Analysis

X-ray diffraction studies play a crucial role in determining the crystal structure of synthesized compounds, providing insights into their molecular geometry and atomic arrangements. For example, compounds structurally related to the target molecule have been characterized using X-ray analysis to confirm their structural integrity and to understand the spatial arrangement of their molecular frameworks (Dölling et al., 1991).

Chemical Reactions and Properties

1,3,4-Oxadiazoles and benzodioxoles are known for participating in various chemical reactions, including N-alkylation, acylation, and cyclodehydration. These reactions are essential for the functionalization and further modification of the molecular structure, potentially altering the compound's chemical properties (Avakyan et al., 2017).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystallinity, are crucial for their application in different chemical processes. These properties are often determined experimentally through various analytical techniques, such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA).

Chemical Properties Analysis

The chemical properties of 1,3,4-oxadiazole and benzodioxol derivatives, such as reactivity, stability, and electronic characteristics, are influenced by their functional groups and molecular structure. Studies on similar compounds have shown a range of activities, including antibacterial and enzyme inhibitory effects, highlighting the potential of these molecules in pharmaceutical and biochemical applications (Siddiqui et al., 2017).